Cas no 1082208-17-0 (7-chloro-5-methyl-1H-Pyrrolo[3,2-b]pyridine)

7-Chloro-5-methyl-1H-pyrrolo[3,2-b]pyridine is a heterocyclic organic compound featuring a fused pyrrole-pyridine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for pharmaceutical development. The chloro and methyl substituents enhance its reactivity, enabling selective functionalization for the synthesis of more complex molecules. Its rigid bicyclic framework contributes to improved binding affinity in target interactions, making it valuable for drug discovery applications. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features align with motifs commonly found in bioactive molecules, underscoring its utility in the design of novel therapeutic agents.
7-chloro-5-methyl-1H-Pyrrolo[3,2-b]pyridine structure
1082208-17-0 structure
Product Name:7-chloro-5-methyl-1H-Pyrrolo[3,2-b]pyridine
CAS No:1082208-17-0
MF:C8H7ClN2
MW:166.607580423355
CID:1011032
PubChem ID:53393409
Update Time:2025-05-28

7-chloro-5-methyl-1H-Pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-5-methyl-1H-Pyrrolo[3,2-b]pyridine
    • AKOS015903757
    • DB-359818
    • 1h-pyrrolo[3,2-b]pyridine,7-chloro-5-methyl-
    • EN300-7693310
    • J-519211
    • CS-0440544
    • 1082208-17-0
    • Inchi: 1S/C8H7ClN2/c1-5-4-6(9)8-7(11-5)2-3-10-8/h2-4,10H,1H3
    • InChI Key: OJCIJQMGBAKHAA-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=NC2C=CNC=21

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.7Ų

7-chloro-5-methyl-1H-Pyrrolo[3,2-b]pyridine Pricemore >>

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